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Compound Name: Hsd17B13-IN-48

Cat. No.: B12384644 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

17β-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated protein

predominantly expressed in the liver.[1][2][3] Emerging evidence highlights its significant role in

the pathogenesis of non-alcoholic fatty liver disease (NAFLD) and its progression to non-

alcoholic steatohepatitis (NASH).[1][2][4] HSD17B13 is involved in several metabolic

processes, including steroid, fatty acid, and retinol metabolism.[1][4] Genetic studies have

shown that loss-of-function variants in the HSD17B13 gene are protective against chronic liver

diseases, making it a compelling therapeutic target.[1][3][5]

HSD17B13 exerts its function through complex interactions with other proteins and signaling

pathways. It has been shown to interact with adipose triglyceride lipase (ATGL) to regulate

lipolysis.[6] Its expression is influenced by pathways involving Liver X receptor-α (LXR-α) and

sterol regulatory binding protein-1c (SREBP-1c).[1][6] Furthermore, HSD17B13 may influence

inflammatory pathways such as NF-κB and MAPK signaling.[2] More recently, HSD17B13 has

been implicated in activating PAF/STAT3 signaling to promote leukocyte adhesion in chronic

liver inflammation.[7]

This application note describes the use of Hsd17B13-IN-48, a selective small molecule

inhibitor of HSD17B13, as a tool to probe the protein's interactions and downstream signaling

functions.
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Hsd17B13-IN-48: A Tool for HSD17B13 Research

Hsd17B13-IN-48 is a potent and selective inhibitor designed to target the enzymatic activity of

HSD17B13. By modulating HSD17B13 function, this compound allows for the detailed study of

its role in cellular processes and its network of protein-protein interactions.

Illustrative Quantitative Data

The following table summarizes the typical biochemical and cellular activity for Hsd17B13-IN-
48. (Note: This data is for illustrative purposes.)

Parameter Value Assay Condition

Biochemical IC₅₀ 50 nM
Recombinant human

HSD17B13, enzymatic assay

Binding Affinity (Kd) 120 nM
Surface Plasmon Resonance

(SPR)

Cellular EC₅₀ 500 nM
Huh7 cells, lipid accumulation

assay

Selectivity >100-fold
Against other HSD17B family

members

Signaling Pathways and Experimental Workflows
Visualizing the complex biological context and experimental strategies is crucial for effective

research. The following diagrams illustrate the key signaling pathways involving HSD17B13

and standardized workflows for investigating its interactions using Hsd17B13-IN-48.
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Upstream Regulators

Downstream Effects & Interactions
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Hsd17B13-IN-48 inhibits
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Start: Hypothesis
HSD17B13 is a drug target

Step 1: Biochemical Assays
(IC50, Kd)

Synthesize Hsd17B13-IN-48

Step 2: Cellular Target Engagement
(CETSA, DARTS)

Step 3: Phenotypic Assays
(Lipid accumulation, Cytokine release)

Step 4: Protein Interaction Analysis
(Co-IP, Proximity Ligation)

Step 5: Pathway Validation
(Western Blot, qPCR)

Conclusion:
Inhibitor validates HSD17B13 function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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